Cas no 154117-61-0 (Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester)
154117-61-0 structure
Product Name:Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester
CAS No:154117-61-0
MF:C9H9BrO4S
MW:293.134361028671
CID:1328112
PubChem ID:11109119
Update Time:2025-04-20
Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester
- methyl 4-bromo-3-methylsulfonylbenzoate
- DB-209344
- Methyl 4-bromo-3-(methylsulfonyl)benzoate
- 154117-61-0
- 4-bromo-3-methanesulfonyl-benzoic acid methyl ester
- QGAGCQPVCPGBJM-UHFFFAOYSA-N
- SCHEMBL1763417
- DTXSID40455555
- methyl 3-methylsulfonyl-4-bromobenzoate
-
- Inchi: 1S/C9H9BrO4S/c1-14-9(11)6-3-4-7(10)8(5-6)15(2,12)13/h3-5H,1-2H3
- InChI Key: QGAGCQPVCPGBJM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)OC)C=C1S(C)(=O)=O
Computed Properties
- Exact Mass: 291.94047
- Monoisotopic Mass: 291.94049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
154117-61-0 (Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent